
Chemical Identification & Quantitative Data

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Osmanthuside H

CAS No.: 149155-70-4

Cat. No.: S579123

Get Quote

The table below summarizes key data for identifying Osmanthuside H and related core compounds.

Compound Name
Molecular
Formula / [M-
H]⁻ m/z

Key MS/MS
Fragments
(m/z)

Reported Content
in Plant Material

Source Organism

Osmanthuside H C18H24O11 /
431.1558 [1]

299, 119 [1] Information missing Ligustrum lucidum
(Processed fruit) [1]

Hydroxytyrosol Information
missing /

153.0556 [1]

123 [1] Information missing Ligustrum lucidum [1]

Acteoside
(Verbascoside)

Information

missing

161, 135, 179

[1]

Up to 9.0% dry

weight (Olive fruit,
specific cultivars)

[2]

>150 plant species

(e.g., Olea europaea,
Cistanche species)

[2]

Echinacoside Information

missing

161, 135, 179

[1]

Up to 30% (w/w)

(Cistanche
tubulosa) [3]

Cistanche tubulosa,

C. deserticola [3] [4]

Experimental Protocols for Analysis
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Here are detailed methodologies for identifying and characterizing PhGs like Osmanthuside H.

UHPLC-ESI-Q-TOF-MS Analysis for Compound Identification

This protocol is highly effective for characterizing complex mixtures of PhGs in plant extracts [1].

Instrumentation: Ultra-High-Performance Liquid Chromatography coupled to an Electrospray

Ionization Quadrupole Time-of-Flight Mass Spectrometer.
Chromatography:

Column: Reversed-phase C18 column.
Mobile Phase: Gradient of methanol (or acetonitrile) and water, both typically modified with

0.1% formic acid to improve ionization.
Flow Rate: ~0.3-0.4 mL/min.

Mass Spectrometry:
Ionization Mode: Negative ion ESI mode generally provides higher response for PhGs [1].

Data Acquisition: Full-scan data-dependent MS2 (ddMS2). Collects high-resolution precursor
ion data and subsequent fragment ion spectra in a single run.

Data Analysis:
Identify compounds by matching retention times and mass spectra with authentic standards

when available.
For unknown compounds, characterize structures by interpreting mass spectra and comparing

data with published literature. Key fragments for caffeyl-containing PhGs (e.g., acteoside,
echinacoside) include m/z 161, 135, and 179 [1]. For Osmanthuside H, the neutral loss of 132

Da (apiofuranosyl group) is diagnostic [1].

In Vitro Intestinal Microbial Metabolism Studies

As many PhGs have low oral bioavailability, studying their metabolism is crucial for understanding their real

active forms [5].

Sample Preparation: Incubate the PhG of interest (e.g., 100-500 µM) with rat intestinal bacteria
suspension in General Anaerobic Medium (GAM) under anaerobic conditions (using AnaeroPack

systems) at 37°C for 24-48 hours [5].
Reaction Termination & Analysis: Stop the reaction by mixing with an equal volume of ice-cold

methanol or acetonitrile. Centrifuge, collect the supernatant, and analyze using the UHPLC-HRMS
method described above.

Metabolite Identification: Use software (e.g., Compound Discoverer) to process HRMS data.
Identify metabolites by pinpointing expected biotransformations: degradation (e.g., loss of glycosyl
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groups to yield caffeic acid or hydroxytyrosol), reduction, hydroxylation, acetylation, and sulfate
conjugation [5].

Biosynthesis Pathway Context

While the complete pathway for Osmanthuside H is not fully elucidated, research on related PhGs like

echinacoside and acteoside provides a foundational framework. The following diagram illustrates the general

biosynthetic logic for complex PhGs.
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Generalized biosynthetic pathway of phenylethanoid glycosides, with a hypothesized branch for

Osmanthuside H formation.
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Pharmacological Activity & Structure-Activity
Relationship

Although specific studies on Osmanthuside H are limited, research on related PhGs provides insights into

potential structure-activity relationships.

Antioxidant Powerhouse: PhGs are powerful natural antioxidants. The number and position of
phenolic hydroxyl groups are critical for radical-scavenging activity. Metabolites like hydroxytyrosol,

produced from the breakdown of complex PhGs in the gut, retain these phenolic groups and exhibit
strong antioxidant activity [5].

Bioavailability and Prodrug Potential: Many PhGs show low oral bioavailability but are extensively
metabolized by intestinal bacteria into smaller, more bioavailable phenolic compounds (e.g., caffeic

acid, hydroxytyrosol) [5]. This suggests that the parent PhGs may act as prodrugs, with their
intestinal metabolites contributing significantly to the observed systemic pharmacological effects.

Key Research Gaps and Future Directions

Current research indicates several areas for further investigation to fully characterize Osmanthuside H:

Complete Biosynthetic Pathway: The specific sequence of enzymatic steps, particularly the transfer
of the apiosyl moiety in Osmanthuside H, remains to be fully elucidated [1].

Detailed Pharmacological Profiling: Systematic studies are needed to confirm its specific
bioactivities, such as anti-inflammatory, neuroprotective, or anti-obesity effects, which are seen in

other PhGs [2] [6].
Quantitative Analysis: Data on its concentration across different plant tissues, cultivars, and in

response to environmental factors is lacking [2].
Pharmacokinetics and Metabolism: dedicated in vivo studies would help understand its absorption,

distribution, metabolism, and excretion.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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